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Compound of Interest

Compound Name: Antiviral agent 45

Cat. No.: B12382588

Comparative Analysis: "Antiviral Agent 45" and
Remdesivir

A direct comparative analysis between "Antiviral agent 45" and remdesivir is not possible at
this time due to the lack of publicly available information on a specific therapeutic agent
designated as "Antiviral agent 45." Searches for this agent did not yield specific data
regarding its mechanism of action, efficacy, or experimental protocols. It is possible that
"Antiviral agent 45" is an internal designation for a compound not yet disclosed in public
research, a placeholder name, or a misnomer.

To facilitate a comprehensive comparison, specific details regarding "Antiviral agent 45" are
required. Once this information is available, a thorough analysis can be conducted against the
well-documented antiviral, remdesivir.

Remdesivir: A Profile

Remdesivir, sold under the brand name Veklury, is a broad-spectrum antiviral medication
developed by Gilead Sciences. It was originally developed to treat hepatitis C and was later
studied for Ebola virus disease and Marburg virus infections before its prominent use during
the COVID-19 pandemic.[1]

Mechanism of Action
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Remdesivir is a prodrug, meaning it is administered in an inactive form and is converted to its
active form within the body's cells.[1] It functions as a nucleotide analog that inhibits viral RNA-
dependent RNA polymerase (RdRp), an essential enzyme for viral replication.[2][3][4]

The active form of remdesivir, remdesivir triphosphate (RDV-TP), mimics the natural building
blocks of RNA.[1][2] When the virus attempts to replicate its RNA genome, RDV-TP is
incorporated into the new RNA strand.[3] This incorporation leads to delayed chain termination,
effectively stopping the virus from making copies of itself.[1][5]

Visualizing the Mechanism of Action of Remdesivir

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/Remdesivir
https://go.drugbank.com/drugs/DB14761
https://www.drugtargetreview.com/news/56798/mechanism-of-action-revealed-for-remdesivir-potential-coronavirus-drug/
https://www.ncbi.nlm.nih.gov/books/NBK563261/
https://en.wikipedia.org/wiki/Remdesivir
https://go.drugbank.com/drugs/DB14761
https://www.drugtargetreview.com/news/56798/mechanism-of-action-revealed-for-remdesivir-potential-coronavirus-drug/
https://en.wikipedia.org/wiki/Remdesivir
https://pubs.acs.org/doi/10.1021/acscentsci.0c00489
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Host Cell

nzyma
Remdesivir conversion Metabolism Remdesivir Triphosphate
(Active Form)

Incorporation

Viral Replication

Viral RNA RNA-dependent
Template RNA Polymerase (RdRp) New Viral RNA | __ |
(Replication) Chain Termination

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Start:
Compound Library

In Vitro Screening

(e.g., CPE, Plague Assay) Inactive Compounds

Hit Identification

Lead Optimization

In Vivo Studies
(Animal Models)

Clinical Trials
(Phase I-111)

Drug Approval

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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